Cas no 1352484-99-1 (1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352484-99-1
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5178984
• Update Time: 2025-06-11

1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

• Inchi： 1S/C12H16N2OS/c1-8-6-12(16)13-7-10(8)11-4-3-5-14(11)9(2)15/h6-7,11H,3-5H2,1-2H3,(H,13,16)
• InChI Key： KEAIMMYMLOSKJF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1C(C)=CC(=S)NC=1)C

Additional information on 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Introduction to 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352484-99-1)

The compound 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, identified by its CAS number 1352484-99-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a thioxo-pyridine moiety and a pyrrolidine ring system suggests unique electronic and steric properties that may contribute to its biological activity.

Recent studies have highlighted the importance of thioxo-pyridine derivatives in the development of novel therapeutic agents. These compounds often exhibit remarkable pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The structural framework of 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone incorporates elements that are known to interact favorably with biological targets, making it a promising candidate for further investigation.

In the realm of drug design, the pyrrolidine scaffold is widely recognized for its versatility and biological relevance. Pyrrolidine derivatives are frequently encountered in natural products and synthetic drugs, owing to their ability to modulate various enzymatic and receptor systems. The incorporation of a 4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl group into the molecule introduces additional complexity, which may enhance its binding affinity and selectivity towards specific therapeutic targets.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of new drugs. The combination of a thioxo-pyridine core with a pyrrolidine side chain creates a unique pharmacophore that may interact with multiple biological pathways. This multifunctionality is particularly valuable in the context of multifactorial diseases, where targeting multiple pathways simultaneously can lead to more effective treatment strategies.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. By systematically modifying the structure of 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, chemists can optimize its pharmacological properties. For instance, alterations to the thioxo-pyridine moiety or the pyrrolidine ring system may enhance its solubility, metabolic stability, or binding affinity.

The synthesis of this compound involves intricate organic transformations that require careful optimization. The introduction of the thioxo-pyridine group necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, may be employed to construct the complex heterocyclic framework efficiently.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone and biological targets. These studies can help identify key binding residues and predict potential side effects, thereby guiding experimental efforts. Additionally, computational methods can be used to explore alternative synthetic routes or modifications that may improve the compound's overall properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or specialty chemicals, where its unique structural features could contribute to novel formulations or functionalities. The versatility of thioxo-pyridine derivatives, combined with the biological relevance of pyrrolidine scaffolds, makes this molecule a fascinating subject for interdisciplinary research.

In conclusion, 1-[2-(4-Methyl-6-thioxo-1,6-dihydro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352484-99-1) represents a promising candidate for further exploration in drug discovery and chemical synthesis. Its complex heterocyclic structure and unique pharmacophore offer significant opportunities for developing novel therapeutic agents with broad applications in medicine and industry.